Cas no 24664-56-0 (3H-Pyrazol-3-one,2,4-dihydro-5-methyl-2-phenyl-4-(1-pyrrolidinylmethylene)-)

24664-56-0 structure
Product Name:3H-Pyrazol-3-one,2,4-dihydro-5-methyl-2-phenyl-4-(1-pyrrolidinylmethylene)-
CAS No:24664-56-0
Molecular Formula:C15H17N3O
Molecular Weight:255.31498
CID:266727
PubChem ID:3038283
3H-Pyrazol-3-one,2,4-dihydro-5-methyl-2-phenyl-4-(1-pyrrolidinylmethylene)- Properties
Names and Identifiers
-
- 3H-Pyrazol-3-one,2,4-dihydro-5-methyl-2-phenyl-4-(1-pyrrolidinylmethylene)-
- (4Z)-5-methyl-2-phenyl-4-(pyrrolidin-1-ylmethylidene)pyrazol-3-one
- 2-Pyrazolin-5-one, 3-methyl-1-phenyl-4-((1-pyrrolidinyl)methylene)-
- 24664-56-0
- 3-Methyl-1-phenyl-4-((N-pyrrolidino)methylene)-2-pyrazolin-5-one
- 3-Methyl-1-phenyl-4-((1-pyrrolidinyl)methylene)-2-pyrazolin-5-one
- BRN 0798582
- 5-25-14-00511 (Beilstein Handbook Reference)
-
- InChIKey: WHNGAXRFVNWKEE-KAMYIIQDSA-N
- Inchi: InChI=1S/C15H17N3O/c1-12-14(11-17-9-5-6-10-17)15(19)18(16-12)13-7-3-2-4-8-13/h2-4,7-8,11H,5-6,9-10H2,1H3/b14-11-
- SMILES: CC1=NN(C2C=CC=CC=2)C(=O)/C/1=C\N1CCCC1
Computed Properties
- Exact Mass: 255.13731
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 2
- Monoisotopic Mass: 255.137162174g/mol
- Heavy Atom Count: 19
- Complexity: 415
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.2
- Topological Polar Surface Area: 35.9Ų
Experimental Properties
- PSA: 35.91
3H-Pyrazol-3-one,2,4-dihydro-5-methyl-2-phenyl-4-(1-pyrrolidinylmethylene)- Related Literature
-
Changkai Yin,Ziyang Lou,Haiping Yuan,Nanwen Zhu RSC Adv., 2016,6, 85870-85876
-
Jian Chen,Liyuan Zhang,Jian-Hong Xu Lab Chip, 2017,17, 4220-4224
-
Yu Jiafeng,Suo Decheng,Lei Xiaoyong,Li Yang,Lin Guangyu,Bi Su Min Anal. Methods, 2021,13, 2374-2383
-
V. Lapeyre,V. Ravaine,V. Schmitt Soft Matter, 2017,13, 170-180
-
Dongkeun Cheon,Myungwoo Son,Moon-Ho Ham,Woong Lee RSC Adv., 2016,6, 103864-103871
-
Mercedes Gracia,José F. Marco,J. Ramón Gancedo,Juan Luis Gautier,Edmundo I. Ríos,Nieves Menéndez,Jesús Tornero J. Mater. Chem., 2003,13, 844-851
-
Christopher B. DeZutter,John H. Horner,Martin Newcomb Org. Biomol. Chem., 2011,9, 516-522
-
Jingsong Mao,Tianlong Liu,Changhui Fu,Longfei Tan,Xiangling Ren,Haitang Shi,Hongying Su,Jun Ren,Xianwei Meng Nanoscale, 2016,8, 11044-11051
24664-56-0 (3H-Pyrazol-3-one,2,4-dihydro-5-methyl-2-phenyl-4-(1-pyrrolidinylmethylene)-) Related Products
- 77-62-3(2,2'-Methylenebis[6-(1-methylcyclohexyl)-p-cresol])
- 98-67-9(4-Hydroxybenzenesulfonic acid)
- 91-13-4(1,2-Bis(bromomethyl)benzene)
- 104-21-2(Anisyl acetate)
- 80-30-8(N-Cyclohexyl-4-methylbenzenesulfonamide)
- 103-25-3(Methyl 3-Phenylpropionate(3-Phenylpropionic Acid Methyl Ester))
- 3001-66-9(2-Octanethiol)
- 101-81-5(benzylbenzene)
- 105-95-3(1,4-Dioxacycloheptadecane-5,17-dione)
- 2491-38-5(2-Bromo-4'-hydroxyacetophenone)
Recommended suppliers
Hubei Tianan Hongtai Biotechnology Co.,Ltd
Gold Member
CN Supplier
Bulk
http://www.tiananbio.com/index_en.html

Hefei Zhongkesai High tech Materials Technology Co., Ltd
Gold Member
CN Supplier
Reagent

Jincang Pharmaceutical (Shanghai) Co., LTD.
Gold Member
CN Supplier
Reagent

SHANGHAI TAUTO BIOTECH CO., LTD.
Gold Member
CN Supplier
Bulk
https://en.tautochem.com/

Hebei Ganmiao New material Technology Co., LTD
Gold Member
CN Supplier
Bulk
http://www.hbganmiao.com/
